Cas no 2137537-29-0 (5-chloro-N-(4-cyclopropyloxolan-3-yl)pentanamide)

• Product Name: 5-chloro-N-(4-cyclopropyloxolan-3-yl)pentanamide
• CAS No: 2137537-29-0
• MF: C₁₂H₂₀ClNO₂
• MW: 245.74570274353
• CID: 6334543
• PubChem ID: 165742432
• Update Time: 2025-09-23

5-chloro-N-(4-cyclopropyloxolan-3-yl)pentanamide Chemical and Physical Properties

Names and Identifiers

• 2137537-29-0
• 5-chloro-N-(4-cyclopropyloxolan-3-yl)pentanamide
• EN300-840202

• Inchi： 1S/C12H20ClNO2/c13-6-2-1-3-12(15)14-11-8-16-7-10(11)9-4-5-9/h9-11H,1-8H2,(H,14,15)
• InChI Key： LUDOZEZWZOMPKU-UHFFFAOYSA-N
• SMILES： ClCCCCC(NC1COCC1C1CC1)=O

Computed Properties

• Exact Mass: 245.1182566g/mol
• Monoisotopic Mass: 245.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-chloro-N-(4-cyclopropyloxolan-3-yl)pentanamide

Comprehensive Overview of 5-chloro-N-(4-cyclopropyloxolan-3-yl)pentanamide (CAS No. 2137537-29-0)

5-chloro-N-(4-cyclopropyloxolan-3-yl)pentanamide (CAS No. 2137537-29-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyloxolan moiety and the chloropentanamide backbone, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug discovery, given its ability to modulate biological targets with high specificity.

The compound's CAS number 2137537-29-0 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. In recent years, the demand for high-purity synthetic intermediates like 5-chloro-N-(4-cyclopropyloxolan-3-yl)pentanamide has surged, driven by advancements in precision medicine and green chemistry. This aligns with the growing trend of sustainable synthesis, where researchers prioritize eco-friendly routes to complex molecules.

One of the most frequently searched questions in scientific forums is: "What are the applications of 5-chloro-N-(4-cyclopropyloxolan-3-yl)pentanamide in drug development?" Studies suggest its utility in designing enzyme inhibitors and receptor modulators, particularly in neurological and metabolic disorders. The cyclopropyl group enhances metabolic stability, a key consideration for oral bioavailability—a hot topic in pharmacokinetic optimization.

From a synthetic chemistry perspective, the compound's oxolane (tetrahydrofuran) ring offers conformational rigidity, which is valuable for structure-activity relationship (SAR) studies. This feature resonates with the current focus on 3D molecular design in computational chemistry, where AI-driven platforms like AlphaFold and molecular docking tools are revolutionizing target identification. Notably, the chlorine substituent at the 5-position provides a handle for further functionalization, enabling late-stage diversification—a strategy highly sought after in combinatorial chemistry.

Environmental and safety profiles are also trending topics. While 5-chloro-N-(4-cyclopropyloxolan-3-yl)pentanamide is not classified as hazardous under current regulations, its handling requires standard laboratory precautions. This aligns with the broader industry shift toward REACH compliance and Safer-by-Design principles, which dominate discussions at ACS and EFSA conferences.

In summary, CAS 2137537-29-0 represents a versatile scaffold with multifaceted applications. Its relevance to fragment-based drug discovery, coupled with its synthetic tractability, positions it as a compound of enduring interest in both academic and industrial settings. As the scientific community continues to explore next-generation therapeutics, this molecule is poised to play a pivotal role in addressing unmet medical needs.